Cas no 144164-32-9 (methyl (2S)-2-isocyanato-3,3-dimethylbutanoate)
144164-32-9 structure
Product Name:methyl (2S)-2-isocyanato-3,3-dimethylbutanoate
CAS No:144164-32-9
MF:C8H13NO3
MW:171.193722486496
CID:3748638
PubChem ID:59856496
Update Time:2025-04-22
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-isocyanato-3,3-dimethyl-, methyl ester, (S)-
- Butanoic acid, 2-isocyanato-3,3-diMethyl-, Methyl ester,(2S)-
- KIWOXGRYRHPUQC-ZCFIWIBFSA-N
- methyl (2S)-2-isocyanato-3,3-dimethylbutanoate
- 144164-32-9
- methyl(2S)-2-isocyanato-3,3-dimethylbutanoate
- SCHEMBL1579513
- EN300-1458587
- methyl 3-methyl-N-(oxomethylene)-L-valinate
- methyl (s)-2-isocyanato-3,3-dimethylbutanoate
-
- Inchi: 1S/C8H13NO3/c1-8(2,3)6(9-5-10)7(11)12-4/h6H,1-4H3/t6-/m1/s1
- InChI Key: KIWOXGRYRHPUQC-ZCFIWIBFSA-N
- SMILES: C(OC)(=O)[C@@H](N=C=O)C(C)(C)C
Computed Properties
- Exact Mass: 171.08954328Da
- Monoisotopic Mass: 171.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.7Ų
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458587-50mg |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 50mg |
$1737.0 | 2023-09-29 | ||
| Enamine | EN300-1458587-100mg |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 100mg |
$1819.0 | 2023-09-29 | ||
| Enamine | EN300-1458587-250mg |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 250mg |
$1902.0 | 2023-09-29 | ||
| Enamine | EN300-1458587-500mg |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 500mg |
$1984.0 | 2023-09-29 | ||
| Enamine | EN300-1458587-1000mg |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 1000mg |
$2068.0 | 2023-09-29 | ||
| Enamine | EN300-1458587-2500mg |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 2500mg |
$4052.0 | 2023-09-29 | ||
| Enamine | EN300-1458587-5000mg |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 5000mg |
$5995.0 | 2023-09-29 | ||
| Enamine | EN300-1458587-10000mg |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 10000mg |
$8889.0 | 2023-09-29 | ||
| Enamine | EN300-1458587-0.05g |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 0.05g |
$1737.0 | 2023-06-06 | ||
| Enamine | EN300-1458587-0.1g |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate |
144164-32-9 | 0.1g |
$1819.0 | 2023-06-06 |
methyl (2S)-2-isocyanato-3,3-dimethylbutanoate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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